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Compound of Interest

Compound Name: 2-Pentanol, 5-iodo-

Cat. No.: B3058609 Get Quote

A Comparative Guide to the Green Synthesis of
5-Iodo-2-Pentanol
For Researchers, Scientists, and Drug Development Professionals: A comprehensive analysis

of synthetic routes to 5-iodo-2-pentanol, evaluated through the lens of green chemistry

principles. This guide provides a side-by-side comparison of two potential synthetic pathways,

complete with experimental protocols, quantitative green metrics, and visualizations to aid in

the selection of a more sustainable chemical process.

The production of haloalcohols, such as 5-iodo-2-pentanol, is a critical step in the synthesis of

numerous pharmaceutical intermediates and fine chemicals. As the chemical industry

increasingly embraces sustainable practices, the evaluation of synthetic routes based on green

chemistry metrics has become paramount. This guide compares two plausible methods for the

synthesis of 5-iodo-2-pentanol from 1,4-pentanediol: a classical approach using diphosphorus

tetraiodide (P₂I₄) and a modern alternative employing a cerium(III) chloride and sodium iodide

(CeCl₃·7H₂O/NaI) system.

At a Glance: Comparison of Green Chemistry
Metrics
The following table summarizes the key green chemistry metrics for the two proposed synthetic

routes to 5-iodo-2-pentanol. These values are calculated based on the detailed experimental
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protocols provided in the subsequent sections and offer a quantitative comparison of the

environmental impact of each method.

Green Metric
Route 1: Diphosphorus
Tetraiodide (P₂I₄)

Route 2: Cerium(III)
Chloride/Sodium Iodide
(CeCl₃·7H₂O/NaI)

Atom Economy ~46.3% ~60.7%

Environmental (E)-Factor High (estimated >10) Moderate (estimated 5-10)

Process Mass Intensity (PMI) High (estimated >11) Moderate (estimated 6-11)

Solvent Dichloromethane (DCM) Acetonitrile

Catalyst None (Stoichiometric Reagent) Cerium(III) Chloride (Catalytic)

Reagent Toxicity
High (P₂I₄ is toxic and reacts

violently with water)

Moderate (CeCl₃ is a water-

tolerant Lewis acid)

Visualizing the Synthetic Pathways
The following diagrams illustrate the chemical transformations for each synthetic route.

To cite this document: BenchChem. [Green chemistry metrics for the synthesis of "2-
Pentanol, 5-iodo-"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3058609#green-chemistry-metrics-for-the-synthesis-
of-2-pentanol-5-iodo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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